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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901 Get Quote

Technical Support Center: 4-Butyl-2-
methylaniline
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 4-Butyl-2-methylaniline
in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is 4-Butyl-2-methylaniline and what is it used for in research?

A1: 4-Butyl-2-methylaniline, with the CAS number 72072-16-3, is a chemical compound used

in the preparation of various substituted acetamides.[1][2] These acetamides are investigated

as antagonists of MDR (multidrug resistance) proteins, which are relevant in the treatment of

drug-resistant cancers.[1][2] It also acts as a selective inhibitor of mitochondrial Complex I,

which can induce the disassembly of this complex and inhibit the growth of certain cancer cells,

such as triple-negative breast cancer xenografts in mice.[1][2]

Q2: What are the primary hazards associated with 4-Butyl-2-methylaniline?

A2: While specific toxicity data for 4-Butyl-2-methylaniline is limited, related aromatic amines

are known to be toxic if swallowed, in contact with skin, or if inhaled.[3] It may cause skin and
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eye irritation.[3] It is crucial to handle this chemical with appropriate personal protective

equipment in a well-ventilated area.

Q3: How should I properly store 4-Butyl-2-methylaniline in the lab?

A3: Store 4-Butyl-2-methylaniline in a tightly closed container in a dry, cool, and well-

ventilated place.[4] It should be stored away from incompatible materials and foodstuff

containers.[4] Some sources recommend refrigeration for storage.[2]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately take off contaminated clothing and wash the affected

area with soap and plenty of water.[4] For eye contact, rinse with pure water for at least 15

minutes.[4] In both instances, it is important to consult a doctor.[4]

Q5: How should I dispose of waste 4-Butyl-2-methylaniline?

A5: Disposal should be carried out by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[4] Do not contaminate water, foodstuffs, or

discharge into sewer systems.[4] Contaminated packaging should be triple-rinsed and can then

be offered for recycling or disposed of in a sanitary landfill after being punctured to prevent

reuse.[4]
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Issue Possible Cause Solution

Unexpected reaction color or

precipitate

Contamination of the reaction

vessel or starting materials.

Reaction with incompatible

materials.

Ensure all glassware is

scrupulously clean and dry.

Review the list of incompatible

materials (e.g., strong oxidizing

agents, strong acids) and

ensure they are not present.[5]

Low product yield in synthesis

Impure starting material.

Suboptimal reaction conditions

(temperature, pressure,

solvent).

Verify the purity of 4-Butyl-2-

methylaniline. Optimize

reaction parameters based on

literature protocols for similar

aromatic amines.

Material has darkened in color

during storage

Exposure to air or light, leading

to oxidation.

Store the chemical in a tightly

sealed, opaque container, and

consider purging the container

with an inert gas like nitrogen

or argon before sealing.

Difficulty in dissolving the

compound

Use of an inappropriate

solvent.

4-Butyl-2-methylaniline is

slightly soluble in chloroform

and ethyl acetate.[2][4]

Consider these solvents or

consult literature for other

suitable options depending on

the experimental requirements.

Quantitative Data
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Property Value Source

CAS Number 72072-16-3 [1][4]

Molecular Formula C11H17N [1][6]

Molecular Weight 163.26 g/mol [1][6]

Density 0.939 g/cm³ [2][4]

Boiling Point 264.3 ± 9.0 °C (Predicted) [2]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2][4]

Storage Temperature
Cool, dry place; Refrigerator

recommended
[2][4]

Experimental Protocols
Protocol: Synthesis of a Substituted Acylamide using 4-Butyl-2-methylaniline

This protocol is a representative example for the synthesis of an acylamide, a class of

compounds investigated for activity against multidrug-resistant cancers.

Materials:

4-Butyl-2-methylaniline

Anhydrous dichloromethane (DCM)

Anhydrous triethylamine (TEA) or other suitable non-nucleophilic base

Acetyl chloride (or other desired acyl chloride)

Anhydrous sodium sulfate or magnesium sulfate

Argon or Nitrogen gas supply

Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)
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Magnetic stirrer and stir bar

Ice bath

Procedure:

Reaction Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic

stir bar and a dropping funnel under an inert atmosphere (argon or nitrogen).

Reagent Preparation: Dissolve 1 equivalent of 4-Butyl-2-methylaniline and 1.2 equivalents

of triethylamine in anhydrous DCM in the flask. Cool the solution to 0 °C in an ice bath.

Acylation: Dissolve 1.1 equivalents of acetyl chloride in anhydrous DCM and add it to the

dropping funnel. Add the acetyl chloride solution dropwise to the stirred solution of the aniline

and base over 15-30 minutes, maintaining the temperature at 0 °C.

Reaction Monitoring: After the addition is complete, allow the reaction to warm to room

temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding saturated aqueous

sodium bicarbonate solution. Separate the organic layer. Wash the organic layer sequentially

with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent in vacuo to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

acylamide.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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